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Introduction

AP-C3 is a potent and selective small-molecule inhibitor of cyclic GMP-dependent protein
kinase Il (cGKIll), a key serine/threonine kinase involved in various physiological processes,
including the regulation of intestinal fluid homeostasis.[1] This document provides a
comprehensive overview of the technical data for AP-C3, detailed handling and storage
instructions, and experimental protocols for its application in cell-based assays.

Datasheet and Physicochemical Properties

AP-C3 is an imidazole-aminopyrimidine derivative that demonstrates sub-micromolar inhibitory
activity against recombinant human cGKIl.[1] It exhibits significantly less activity towards the
phylogenetically related protein kinases cGKI and cAMP-dependent protein kinase (PKA),
highlighting its selectivity.[1]
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Property Value Reference
Chemical Name N/A

CAS Number 682795-78-4 [2][3]
Molecular Formula C22H23N304 [2][3]
Molecular Weight 393.44 g/mol [2][3]
Potency (plCso) 6.3 against human cGKiII [1][2]
Appearance Solid

Solubility Soluble in DMSO

>98% (as determined by

Purity
HPLC)

Handling and Storage

2.1. Safety Precautions

A comprehensive Safety Data Sheet (SDS) for AP-C3 is not readily available in the public
domain. However, based on general laboratory safety guidelines for handling small molecule
inhibitors, the following precautions are recommended:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses, and chemical-resistant gloves, when handling the compound.

o Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize
inhalation exposure.

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of contact, wash the
affected area immediately with copious amounts of water.

 Ingestion and Inhalation: Avoid ingestion and inhalation of the powder or its solutions.
2.2. Storage Conditions

Proper storage is crucial to maintain the stability and activity of AP-C3.
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Form Storage Temperature Duration
Solid (Powder) -20°C 3years
4°C 2 years

In Solvent (e.g., DMSO) -80°C 6 months
-20°C 1 month

Note: For optimal stability, it is recommended to store the solid compound at -20°C. Stock
solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles.

Mechanism of Action and Signaling Pathway

AP-C3 functions as an ATP-competitive inhibitor of cGKII.[1] The cGKII signaling pathway plays
a critical role in intestinal epithelial cells, where it is activated by cyclic guanosine
monophosphate (cGMP). This pathway regulates ion transport, primarily by increasing anion
secretion and inhibiting sodium absorption, which in turn controls fluid homeostasis in the
intestine.[1]

Activation of guanylyl cyclase C (GC-C) by ligands such as the bacterial heat-stable enterotoxin
(STa) leads to an increase in intracellular cGMP. cGMP then activates cGKIl, which
phosphorylates downstream targets, including the cystic fibrosis transmembrane conductance
regulator (CFTR) and the Na+/H+ exchanger 3 (NHE3). This phosphorylation cascade results
in increased chloride and bicarbonate secretion through CFTR and inhibition of sodium
absorption by NHE3, leading to net fluid secretion into the intestinal lumen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for AP-C3, a Selective
cGKII Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12368547/docs#application-notes-and-protocols-for-
ap-c3-a-selective-cgkii-inhibitor]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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